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Compound of Interest

Compound Name: (S)-1-Cbz-3-Boc-Aminopiperidine

Cat. No.: B582006 Get Quote

Disclaimer: This document is intended as an in-depth technical guide for researchers,

scientists, and drug development professionals. It is not a certified Safety Data Sheet (SDS).

An official SDS must be obtained from the manufacturer or supplier of the compound. The

information herein is compiled from publicly available data for structurally related compounds

and is intended to provide a framework for safe handling, not to replace a formal risk

assessment.

Section 1: Chemical Identification and Physical
Properties
(S)-1-Cbz-3-Boc-aminopiperidine is a chiral building block used in the synthesis of

pharmaceuticals.[1] It features a piperidine core with two common amine protecting groups:

Carboxybenzyl (Cbz) and tert-Butoxycarbonyl (Boc). Understanding the properties of the core

structure and these protecting groups is essential for safe handling.

Table 1: Physical and Chemical Properties
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Property Value Source / Notes

Molecular Formula C₁₈H₂₆N₂O₄ Calculated

Molecular Weight 334.41 g/mol Calculated

Appearance

Likely a solid (crystals or

powder) or a viscous oil/gum.

[1][2][3]

Based on related

aminopiperidine derivatives.

Boiling Point
Not available. High boiling

point expected.

Piperidine derivatives have

boiling points >100°C.[2]

Melting Point 118.0-128.0 °C
For the related compound

(S)-3-(Boc-amino)piperidine.[3]

Solubility

Soluble in dimethyl sulfoxide

(DMSO).[2][4] Likely soluble in

other organic solvents like

methanol and

dichloromethane.

General solubility for protected

amines.[5]

Storage Conditions

Store under inert gas, at 0-

8°C, in a dry, well-ventilated

place away from incompatible

materials.[1][6][7]

Standard for complex organic

molecules.

Section 2: Hazard Identification and Toxicological
Profile
No specific toxicological data exists for (S)-1-Cbz-3-Boc-aminopiperidine. The hazard profile

is inferred from the parent piperidine structure and related Boc-protected aminopiperidines.

The piperidine core is classified as toxic and corrosive. It is harmful if swallowed, toxic in

contact with skin, and can cause severe skin burns and eye damage.[8][9][10][11] While the

Cbz and Boc protecting groups reduce the basicity and reactivity of the nitrogens, the

compound should still be handled as a hazardous substance.

Table 2: GHS Hazard Classifications (Inferred)
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Hazard Class Category Hazard Statement
Basis of
Classification

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.[7]

Based on data for

Boc-aminopiperidine.

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.[6][7][12]

Based on data for

Boc-aminopiperidine.

Serious Eye

Damage/Irritation
Category 1 / 2

H318/H319: Causes

serious eye

damage/irritation.[6][7]

[12]

Based on data for

Boc-aminopiperidine

and piperidine.[8]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

H335: May cause

respiratory irritation.[6]

[12]

Based on data for

Boc-aminopiperidine.

Potential Health Effects:

Eye Contact: May cause serious irritation or chemical burns.[6][8]

Skin Contact: May cause skin irritation, redness, and pain.[6][12] Prolonged contact may

lead to the absorption of harmful amounts.

Inhalation: May cause respiratory tract irritation.[6][12]

Ingestion: Harmful if swallowed.[7]

Section 3: Experimental Protocols for Safe Handling
Detailed experimental protocols are crucial for minimizing exposure and ensuring laboratory

safety.

Protocol 3.1: Personal Protective Equipment (PPE) and Engineering Controls

Engineering Controls: Always handle this compound in a certified chemical fume hood to

avoid inhalation of dust or vapors.[7] Ensure an eyewash station and safety shower are

readily accessible.[7][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/348msds_0670GjGhs05Div.3sds(R)-3-(Boc-amino)Piperidine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4233041
https://www.jubilantingrevia.com/uploads/files/348msds_0670GjGhs05Div.3sds(R)-3-(Boc-amino)Piperidine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4233041
https://www.jubilantingrevia.com/uploads/files/446msds_Piperidine.pdf
https://www.jubilantingrevia.com/uploads/files/348msds_0670GjGhs05Div.3sds(R)-3-(Boc-amino)Piperidine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4233041
https://www.jubilantingrevia.com/uploads/files/348msds_0670GjGhs05Div.3sds(R)-3-(Boc-amino)Piperidine.pdf
https://www.jubilantingrevia.com/uploads/files/446msds_Piperidine.pdf
https://www.jubilantingrevia.com/uploads/files/348msds_0670GjGhs05Div.3sds(R)-3-(Boc-amino)Piperidine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4233041
https://www.jubilantingrevia.com/uploads/files/348msds_0670GjGhs05Div.3sds(R)-3-(Boc-amino)Piperidine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4233041
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH52749&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves prior to use and change

them frequently, especially if contact is made.

Eye Protection: Use chemical safety goggles or a face shield that meets NIOSH/MSHA or

European Standard EN166 requirements.[7]

Skin and Body Protection: Wear a flame-retardant laboratory coat. Ensure clothing fully

covers the skin. For large quantities or spill cleanup, consider additional protective clothing.

Protocol 3.2: General Handling and Dispensing

Dispensing: Use non-sparking tools for handling the solid.[8][10] If the compound is a

powder, avoid creating dust. If it is an oil, handle it as a non-volatile liquid.

Inert Atmosphere: For long-term storage or sensitive reactions, handle under an inert

atmosphere (e.g., nitrogen or argon) to prevent degradation.[7]

Hygiene: Do not eat, drink, or smoke in the laboratory.[6][8] Wash hands and any exposed

skin thoroughly after handling.[6][7][8]

Clothing: Contaminated clothing should be removed immediately and laundered before

reuse.[6][8]

Protocol 3.3: Spill and Waste Management

Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear full PPE as described in Protocol 3.1.

For solid spills, carefully sweep or scoop up the material, avoiding dust generation, and

place it in a labeled, sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container.

Decontaminate the spill area with a suitable solvent, followed by soap and water.
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Waste Disposal: Dispose of chemical waste in accordance with all local, state, and federal

regulations. Do not empty into drains.[7]

Section 4: Stability and Reactivity
Understanding the chemical stability and reactivity is key to preventing hazardous reactions.

Table 3: Stability and Reactivity Profile

Parameter Description

Reactivity
Generally stable under recommended storage

conditions.[7][8]

Chemical Stability
Stable under normal temperatures and

pressures.[8]

Conditions to Avoid
Heat, flames, sparks, ignition sources, and

exposure to moisture.[8][10]

Incompatible Materials

Strong oxidizing agents, strong acids.[7][9]

Contact with strong acids can cause the

deprotection of the Boc group.[14][15]

Hazardous Decomposition Products

Thermal decomposition may produce toxic

vapors, including carbon monoxide, carbon

dioxide, and nitrogen oxides.[6][8]

Section 5: Mandatory Visualizations
Diagram 5.1: General Chemical Handling Workflow

This diagram outlines the standard workflow for safely handling a chemical powder like (S)-1-
Cbz-3-Boc-aminopiperidine in a laboratory setting.
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Caption: Standard workflow for handling chemical powders.
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Diagram 5.2: Boc Group Deprotection Logic

This diagram illustrates the chemical logic of Boc group instability under acidic conditions, a

key reactivity consideration for this molecule.

(S)-1-Cbz-3-Boc-aminopiperidine

Strong Acid Present?
(e.g., TFA, HCl)

Boc Group Remains Intact
(Compound is Stable)

 No

Boc Group is Cleaved

 Yes

Generates Free Amine,
CO2, and Isobutylene

Click to download full resolution via product page

Caption: Reactivity of Boc-protected amines in acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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